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Compound of Interest

Compound Name: Travocort

CAS No.: 78940-01-9

Cat. No.: B1211496

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to enhancing the stability of Travocort®
(isoconazole nitrate and diflucortolone valerate) cream under various storage conditions. The

information is presented in a question-and-answer format to directly address potential issues

encountered during experimental studies.

Frequently Asked Questions (FAQs)
Q1: What are the active pharmaceutical ingredients (APIs) in Travocort® cream and their

primary roles?

A1: Travocort® cream contains two active ingredients:

Isoconazole nitrate (10 mg/g): An azole antifungal agent effective against a broad spectrum

of dermatophytes, yeasts, and molds.[1][2]

Diflucortolone valerate (1 mg/g): A potent topical corticosteroid that suppresses inflammatory

and allergic skin reactions, alleviating symptoms like itching and redness.[1][2]
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Q2: What is the recommended storage condition for Travocort® cream?

A2: The recommended storage temperature for Travocort® cream is at or below 25°C or not

exceeding 30°C, depending on the regional product labeling.[1][2] It has a shelf life of 36

months under these conditions.[2]

Q3: What are the known degradation pathways for the active ingredients in Travocort®?

A3: Based on forced degradation studies, isoconazole nitrate is particularly susceptible to

alkaline hydrolysis.[1][3] It is relatively stable under acidic and oxidative stress conditions.[1][3]

While specific degradation pathways for diflucortolone valerate in the cream formulation are

less detailed in public literature, corticosteroids, in general, can be susceptible to hydrolysis

and oxidation. Diflucortolone valerate is known to hydrolyze to its active form, diflucortolone, in

the skin.[4][5]

Q4: What are the critical physical stability parameters to monitor for Travocort® cream?

A4: For semi-solid formulations like creams, critical physical stability parameters include:

Appearance: Color, homogeneity, and signs of phase separation.

Viscosity: Changes in thickness or flow properties.

pH: Should remain within a range suitable for topical application to avoid skin irritation.

Particle size distribution of the dispersed phase.

Phase separation (creaming or coalescence): A common issue in emulsion-based

formulations.
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Observed Issue Potential Cause Troubleshooting Steps

Rapid degradation of

Isoconazole Nitrate

High pH of the formulation:

Isoconazole nitrate is known to

be unstable under alkaline

conditions.[1][3]

1. Measure the pH of the

cream base. 2. Adjust the pH

to a slightly acidic to neutral

range (typically pH 4.5-6.5 for

topical preparations) using

appropriate buffering agents.

3. Evaluate the compatibility of

the chosen buffer with other

excipients.

Emergence of unknown peaks

in HPLC chromatogram

Degradation of either API or

excipients: Exposure to

excessive heat, light, or

incompatible excipients can

lead to the formation of

degradation products.

1. Conduct forced degradation

studies (acidic, alkaline,

oxidative, photolytic, thermal)

on the individual APIs and the

full formulation to identify

potential degradants.[1][2] 2.

Use a validated stability-

indicating HPLC method

capable of separating the APIs

from their degradation

products.[2] 3. Review the

composition of the placebo

and individual excipients for

potential incompatibilities.

Loss of potency of

Diflucortolone Valerate

Hydrolysis or oxidation: The

ester linkage in diflucortolone

valerate can be susceptible to

hydrolysis. Oxidative

degradation can also occur.

1. Incorporate antioxidants into

the formulation. 2. Control the

pH to minimize hydrolysis. 3.

Package the product in

containers that protect from

moisture and oxygen.
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Observed Issue Potential Cause Troubleshooting Steps

Phase Separation

(Creaming/Coalescence)

Inadequate emulsification:

Incorrect choice or

concentration of emulsifying

agents. Inappropriate storage

temperature: Freeze-thaw

cycles or elevated

temperatures can disrupt the

emulsion.

1. Optimize the hydrophilic-

lipophilic balance (HLB) of the

emulsifier system. 2. Increase

the viscosity of the continuous

phase by adding a suitable

thickening agent. 3.

Homogenize the cream under

controlled conditions to ensure

a uniform and small droplet

size. 4. Counsel on strict

adherence to recommended

storage temperatures.

Changes in Viscosity

Alteration in the polymeric

structure of gelling agents:

Due to temperature

fluctuations or pH shifts.

Changes in the emulsion

structure.

1. Select a robust thickening

agent that is less sensitive to

temperature and pH changes

within the expected range. 2.

Ensure proper dispersion of

the thickening agent during

manufacturing. 3. Monitor the

rheological properties of the

cream at different stability time

points.

Color or Odor Changes
Oxidation of excipients or

APIs.Microbial contamination.

1. Incorporate antioxidants and

chelating agents. 2. Use

packaging that protects from

light and air. 3. Ensure the

adequacy of the preservative

system through microbial

challenge testing.

Data Presentation: Illustrative Stability Data for
Travocort® Cream
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The following tables present illustrative data from a hypothetical 12-month stability study of

Travocort® cream, based on typical expectations for such a product.

Table 1: Chemical Stability of Travocort® Cream under Various ICH Conditions

Storage
Condition

Time (Months)
Isoconazole
Nitrate Assay
(%)

Diflucortolone
Valerate Assay
(%)

Total
Degradation
Products (%)

25°C / 60% RH 0 100.2 99.8 <0.1

3 99.8 99.5 0.1

6 99.5 99.1 0.2

9 99.1 98.8 0.3

12 98.8 98.5 0.4

30°C / 65% RH 0 100.2 99.8 <0.1

3 99.4 99.0 0.2

6 98.9 98.5 0.4

9 98.3 97.9 0.6

12 97.8 97.4 0.8

40°C / 75% RH 0 100.2 99.8 <0.1

3 97.5 97.1 0.8

6 95.2 94.8 1.5

Table 2: Physical Stability of Travocort® Cream under Various ICH Conditions
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Storage
Condition

Time (Months) Appearance pH Viscosity (cP)

25°C / 60% RH 0

White,

homogenous

cream

5.5 35,000

3 Conforms 5.5 34,800

6 Conforms 5.4 34,500

9 Conforms 5.4 34,300

12 Conforms 5.3 34,100

30°C / 65% RH 0

White,

homogenous

cream

5.5 35,000

3 Conforms 5.4 34,600

6 Conforms 5.3 34,000

9 Conforms 5.3 33,500

12 Conforms 5.2 33,100

40°C / 75% RH 0

White,

homogenous

cream

5.5 35,000

3 Conforms 5.2 32,000

6 Conforms 5.1 29,500

Experimental Protocols
Protocol 1: Stability-Indicating HPLC Method for
Simultaneous Determination of Isoconazole Nitrate and
Diflucortolone Valerate
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This protocol is based on published methods for the analysis of these two APIs in a cream

formulation.[2]

Objective: To quantify the amount of Isoconazole Nitrate and Diflucortolone Valerate in

Travocort® cream and to separate them from potential degradation products.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Chromatographic Conditions:

Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of a phosphate buffer and an organic solvent like methanol or

acetonitrile. A common ratio is 27:73 (v/v) of sodium dihydrogen phosphate buffer and

methanol.[2]

Flow Rate: 1.5 mL/min.[2]

Detection Wavelength: 240 nm.[2]

Injection Volume: 20 µL.

Sample Preparation:

Accurately weigh a quantity of cream equivalent to 10 mg of isoconazole nitrate and 1 mg

of diflucortolone valerate.

Disperse the cream in a suitable solvent mixture (e.g., methanol:water 70:30 v/v) with the

aid of heating and sonication to ensure complete extraction of the APIs.

Allow the solution to cool to room temperature and centrifuge to separate the excipients.

Filter the supernatant through a 0.45 µm filter before injection into the HPLC system.

Validation Parameters: The method should be validated according to ICH guidelines for

specificity, linearity, accuracy, precision, and robustness.
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Protocol 2: Forced Degradation Study
Objective: To investigate the degradation behavior of Travocort® cream under various

stress conditions.

Procedure:

Acid Hydrolysis: Store the cream mixed with 0.1 M HCl at 60°C for a specified period.

Alkaline Hydrolysis: Store the cream mixed with 0.1 M NaOH at 60°C for a specified

period.[1]

Oxidative Degradation: Store the cream mixed with 3% H₂O₂ at room temperature.[1]

Thermal Degradation: Store the cream at a high temperature (e.g., 60-80°C).

Photostability: Expose the cream to light providing an overall illumination of not less than

1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter, as per ICH Q1B guidelines. A control sample should be protected

from light.

Analysis: Analyze the stressed samples at appropriate time points using the validated

stability-indicating HPLC method to determine the extent of degradation and the profile of

degradation products.
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Caption: Experimental workflow for the stability testing of Travocort® cream.
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Caption: Logical relationship of stress conditions leading to the degradation of Travocort®
cream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211496/docs#technical-support-center-enhancing-
the-stability-of-travocort-cream]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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